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Compound of Interest

Compound Name: UDP-GlcNAc

Cat. No.: B8776403 Get Quote

Uridine diphosphate N-acetylglucosamine (UDP-GlcNAc), a critical nucleotide sugar in

numerous metabolic pathways, requires careful handling and disposal to ensure laboratory

safety and environmental protection. This document provides essential safety information,

logistical guidance, and step-by-step procedures for the proper disposal of UDP-GlcNAc,

tailored for researchers, scientists, and drug development professionals.

Safety and Handling Precautions
Before handling UDP-GlcNAc, it is crucial to be aware of its potential hazards. The compound

is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335)[1]. Therefore, appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times. Work in a well-

ventilated area, preferably under a fume hood, to avoid inhalation of any dust or aerosols[2][3].

Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention[2].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, seek medical attention[1][2].

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention[2].
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if you feel unwell[2][3].

Quantitative Data on UDP-GlcNAc
The following table summarizes key quantitative data for UDP-GlcNAc, aiding in its safe

handling and management.

Property Value Source

Molecular Formula C₁₇H₂₅N₃Na₂O₁₇P₂ [4]

Molecular Weight 651.3 g/mol [4]

Appearance Off-white powder/solid [2]

Melting Point Undetermined/Not Available [1][2]

Boiling Point Undetermined/Not Available [1][2]

Solubility Soluble in water [3]

Water Hazard Class 1 (Slightly hazardous for water) [1]

Disposal Protocol for UDP-GlcNAc
The proper disposal of UDP-GlcNAc is paramount to prevent environmental contamination. Do

not allow undiluted product or large quantities to reach ground water, water courses, or sewage

systems[1]. Disposal procedures must comply with all applicable local, regional, and national

regulations.

Step-by-Step Disposal Procedure:

Small Spills:

For small spills of solid UDP-GlcNAc, carefully sweep up the material, avoiding dust

formation, and place it into a suitable, labeled container for chemical waste disposal[2][3].

Clean the spill area with water and dispose of the cleaning materials in the designated

chemical waste container[3].
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Unused or Waste Product:

Collect all waste UDP-GlcNAc, whether in solid form or in solution, in a clearly labeled,

sealed container designated for non-hazardous or slightly hazardous chemical waste,

according to your institution's guidelines.

Solutions of UDP-GlcNAc are unstable and should be prepared fresh. Any unused or

degraded solutions should be disposed of promptly[5].

Contaminated Materials:

Any materials that have come into contact with UDP-GlcNAc, such as pipette tips, tubes,

and gloves, should be considered contaminated.

Place all contaminated disposable materials into a designated chemical waste bag or

container for incineration or other approved disposal methods.

Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor.

Ensure all waste containers are properly labeled with the contents and associated

hazards.

UDP-GlcNAc Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of UDP-GlcNAc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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